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Introduction

ER-076349 is a synthetic analog of halichondrin B and a potent inhibitor of tubulin
polymerization.[1][2] By interacting with tubulin, ER-076349 disrupts the formation of mitotic
spindles, leading to a G2/M phase cell cycle arrest and subsequent apoptosis in cancer cells.
[1][3][4] This unique mechanism of action makes it a compound of significant interest in
oncology research. This application note provides a detailed protocol for determining the half-
maximal inhibitory concentration (IC50) of ER-076349 in various cancer cell lines, a critical step
in evaluating its anti-cancer efficacy.

Principle

The IC50 value represents the concentration of a drug that is required for 50% inhibition of a
biological process in vitro. In this context, it is the concentration of ER-076349 that reduces the
viability of a cancer cell population by half. This is typically determined by exposing cultured
cancer cells to a range of ER-076349 concentrations and then measuring cell viability using a
colorimetric or luminescent assay, such as the MTT, SRB, or CellTiter-Glo® assay.

Data Presentation

The following table summarizes the reported IC50 values of ER-076349 in various human
cancer cell lines, demonstrating its potent anti-proliferative activity.
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Cell Line Cancer Type IC50 (nM)
MDA-MB-435 Melanoma 0.59
COLO 205 Colorectal Carcinoma 2.4

DLD-1 Colorectal Adenocarcinoma 7.3

DU 145 Prostate Carcinoma 3.6
LNCaP Prostate Carcinoma 1.8

LOX Amelanotic Melanoma 3.2

HL-60 Promyelocytic Leukemia 2.6

U937 Histiocytic Lymphoma 4.0

Table 1: IC50 values of ER-076349 in various cancer cell lines. Data sourced from publicly
available information.[1]

Experimental Protocols

A detailed methodology for determining the 1IC50 of ER-076349 using the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is provided below. This protocol is
adaptable for both adherent and suspension cell lines.

Materials and Reagents

o ER-076349 (prepare a stock solution, e.g., 10 mM in DMSO, and store at -20°C)
e Cancer cell lines of interest

o Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS and 1% penicillin-
streptomycin)

e Phosphate-Buffered Saline (PBS), sterile
e Trypsin-EDTA (for adherent cells)

o 96-well flat-bottom sterile cell culture plates
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MTT solution (5 mg/mL in sterile PBS, filter-sterilized and protected from light)

DMSO (Dimethyl sulfoxide), cell culture grade

Multichannel pipette

Microplate reader capable of measuring absorbance at 570 nm

Experimental Workflow Diagram
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MTT Assay Data Anal lysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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